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For Immediate Release

This technical guide provides an in-depth overview of 5-Bromothiophene-2-carbaldehyde, a
critical building block for researchers, scientists, and professionals in drug development and
materials science. This document outlines its chemical properties, commercial availability, and
key applications, with a focus on synthetic methodologies and biological relevance.

Introduction

5-Bromothiophene-2-carbaldehyde (CAS No. 4701-17-1) is a highly versatile heterocyclic
aldehyde. Its structure, featuring a reactive aldehyde group and a bromine atom on the
thiophene ring, makes it an invaluable intermediate for a wide array of chemical
transformations. This guide details its significance as a precursor in the synthesis of novel
therapeutic agents, agrochemicals, and advanced organic materials.[1]

Physicochemical Properties

5-Bromothiophene-2-carbaldehyde is typically a light yellow to brown solid or liquid with a
characteristic odor.[2] It is soluble in common organic solvents such as chloroform and
methanol, but poorly soluble in water.[2][3] A summary of its key physicochemical properties is
presented in Table 1.

Table 1: Physicochemical Properties of 5-Bromothiophene-2-carbaldehyde
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Property Value Reference
Molecular Formula CsHsBrOS [415]
Molecular Weight 191.04 g/mol [41[6]

Clear, pale yellow to yellow to
Appearance orange or brown to dark brown  [4][5]

liquid or powder
Boiling Point 105-107 °C at 11 mmHg
Density 1.607 g/mL at 25 °C

Refractive Index

1.6365-1.6415 at 20 °C

[5]

CAS Number

4701-17-1

[4]1[5]

Commercial Suppliers

A range of chemical suppliers offer 5-Bromothiophene-2-carbaldehyde in various purities and

quantities, catering to both research and development as well as commercial-scale needs.

Table 2 provides a comparative summary of offerings from prominent suppliers.

Table 2: Commercial Availability of 5-Bromothiophene-2-carbaldehyde

Supplier Purity Available Quantities
Sigma-Aldrich 95% -
Thermo Fisher Scientific 97% 59, 25 g, 100 g[3][5]

TCI America

>97.0% (GC)

59, 25 g[4][6]

BLD Pharm

Chem-Impex International

Biosynth

Note: Availability and specific quantities should be confirmed on the respective supplier's

website.
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Key Synthetic Applications and Experimental
Protocols

5-Bromothiophene-2-carbaldehyde is a cornerstone for the synthesis of a multitude of
organic compounds. Its dual reactivity allows for sequential or orthogonal functionalization,

making it a powerful tool in molecular design.

Suzuki-Miyaura Cross-Coupling Reactions

The bromine atom at the 5-position of the thiophene ring is amenable to palladium-catalyzed
Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with a
variety of aryl and heteroaryl boronic acids.[2] This reaction is fundamental in the synthesis of
biaryl and heteroaryl structures, which are prevalent in many biologically active molecules.[7]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b154028?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-properties-and-ap-id130610.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Suzuki_Coupling_Reactions_with_5_Bromo_2_4_bis_methylthio_pyrimidine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Reactants

Arylboronic Acid
(R-B(OH)2)
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5-Bromothiophene-2-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154028#commercial-suppliers-of-5-bromothiophene-
2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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